Cas no 1421311-93-4 (2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester)

• Product Name: 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester
• CAS No: 1421311-93-4
• MF: C₁₃H₁₉N₃O₃
• MW: 265.3088
• CID: 5520663
• PubChem ID: 121229238
• Update Time: 2025-05-24

2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester
• tert-Butyl 2-methoxy-7,8-dihydropyrido[3,2-d]pyrimidine-5(6H)-carboxylate
• E82363
• tert-butyl 2-methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylate
• CS-0198297
• 1421311-93-4

• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(17)16-7-5-6-9-10(16)8-14-11(15-9)18-4/h8H,5-7H2,1-4H3
• InChI Key： RCLGWYXGKPBKDG-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C2N(C(OC(C)(C)C)=O)CCCC2=N1

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester (CAS No. 1421311-93-4)

The compound 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester (CAS No. 1421311-93-4) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[3,2-d]pyrimidine core, positions it as a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key features of 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester is its tert-butyl ester group, which enhances solubility and stability, making it suitable for various synthetic applications. The methoxy substituent further contributes to its reactivity profile, enabling selective modifications. This compound is often explored in the context of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry, where researchers aim to optimize molecular properties for enhanced efficacy and reduced side effects.

In recent years, the demand for heterocyclic compounds like 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester has surged, driven by advancements in targeted therapy and precision medicine. These fields emphasize the need for highly specific molecules that can interact with biological targets with minimal off-target effects. As a result, this compound has garnered attention in academic and industrial labs alike, particularly in projects related to cancer research, neurodegenerative diseases, and infectious disease treatment.

From a synthetic chemistry perspective, the pyrido[3,2-d]pyrimidine scaffold is prized for its versatility. It serves as a building block for constructing more complex architectures, such as fused ring systems, which are prevalent in many FDA-approved drugs. The tert-butyl ester moiety in this compound also offers a convenient handle for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening campaigns.

Another area of interest is the compound's potential role in green chemistry initiatives. With growing emphasis on sustainable practices, researchers are exploring ways to synthesize 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester using eco-friendly catalysts and solvents. This aligns with broader trends in the chemical industry, where reducing environmental impact is a top priority. Searches for sustainable synthesis methods and green solvents often intersect with discussions about this compound.

Quality control and analytical characterization are critical when working with 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods are frequently searched by professionals seeking to validate their synthetic routes or troubleshoot issues during scale-up.

In summary, 2-Methoxy-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester (CAS No. 1421311-93-4) is a compound of considerable scientific and industrial interest. Its applications span multiple disciplines, from drug discovery to materials science, and its study continues to yield insights into the design of next-generation therapeutics. As research progresses, this molecule is likely to remain a focal point in the quest for innovative solutions to complex biomedical challenges.